(9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid

• CAS: 52222-88-5
• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-14-17(19)15-12-10-8-6-4-3-5-7-9-11-13-16-18(20)21/h4,6,10,12,17,19H,2-3,5,7-9,11,13-16H2,1H3,(H,20,21)/b6-4-,12-10-
• InChIKey: MZQXAWAWDWCIKG-OHPMOLHNSA-N

(9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid (15-HETE): A Structurally Distinct Oxylipin for Targeted Lipid Mediator and PPARγ Research

(9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid (CAS 52222-88-5), commonly known as 15-HETE (15-hydroxyeicosatetraenoic acid), is a monohydroxy fatty acid derived from arachidonic acid via the 15-lipoxygenase (15-LOX) pathway . It belongs to the hydroxyeicosatetraenoic acid (HETE) family, which includes positional isomers such as 5-HETE, 12-HETE, and 15-HETE, each with distinct biological activities. 15-HETE functions as an endogenous lipid mediator, primarily signaling through peroxisome proliferator-activated receptors (PPARs), and is implicated in inflammation, atherosclerosis, and tissue remodeling . Its unique stereochemistry and hydroxylation position differentiate it from other HETEs and hydroxyoctadecadienoic acids (HODEs), making it a critical tool for studies requiring precise modulation of PPARγ-dependent pathways.

PPARγ-selective oxylipin for metabolic and inflammatory pathway studies

Structurally distinct 15-hydroxy arachidonate for stereospecific lipid mediator analysis

Differentiation of HETE positional isomer functions in vascular, reproductive, and immune models

• [1] Biological Effects of Hydroxy Fatty Acids. In: Biochemistry of Arachidonic Acid Metabolism. Springer, Boston, MA. 1985. View Source
• [2] L. Nagy, P. Tontonoz, J. G. Alvarez, H. Chen, R. M. Evans, 'Oxidized LDL regulates macrophage gene expression through ligand activation of PPARγ', Cell, 1998, 93(2), 229-240. View Source

Why Generic Substitution of (9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid (15-HETE) with Other HETEs or HODEs Compromises Experimental Reproducibility and Biological Specificity

The assumption that different hydroxy fatty acid isomers are functionally interchangeable is contradicted by rigorous comparative studies. For example, 5-HETE, 12-HETE, and 15-HETE exhibit divergent effects on progesterone and prostaglandin E2 production in ovarian cells , and 15-HETE and 13-HODE display differential activation of PPAR subtypes . Substituting 15-HETE with a positional isomer (e.g., 12-HETE) or a different carbon-chain-length analog (e.g., 13-HODE) can therefore lead to erroneous conclusions about pathway activation, receptor selectivity, and downstream biological outcomes. The specific hydroxylation position (C15) and double-bond geometry (9Z,12Z) are critical determinants of receptor binding and enzymatic recognition, making exact compound identity essential for reproducible research.

13-HODE / dual PPARα/γ Activates both PPARα and PPARγ; PPARγ-specific pathway interpretation may be confounded.

5-HETE / 12-HETE positional isomers Divergent hormone and migration responses; isomer-specific functional outcomes cannot be assumed.

9-HODE / 13-HODE chain-length analogs Different enantiomeric ratios and PPAR activation profiles may alter receptor binding and metabolic interpretation.

• [1] W. Wang, A. M. B. Al-Ashwal, M. J. W. Prior, 'Stimulation of progesterone and prostaglandin E2 production by lipoxygenase metabolites of arachidonic acid', FEBS Letters, 1989, 244(1), 154-158. View Source
• [2] S. Kahremany, A. L. Hofmann, A. Gruzman, G. Cohen, 'Activation of PPARδ: from computer modelling to biological effects', British Journal of Pharmacology, 2015, 172(3), 754-770. View Source

Quantitative Differentiation of (9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid (15-HETE) from Closest Analogs: A Data-Driven Procurement Guide

PPARγ Agonist Selectivity: 15-HETE vs. 13-HODE

15-HETE functions as a specific PPARγ agonist, whereas 13-HODE acts as a dual PPARα/γ agonist. This selectivity is critical for studies requiring targeted PPARγ activation without confounding PPARα-mediated effects. A TR-FRET assay demonstrated that 15-HETE potently induced co-activator peptide binding to the PPARγ ligand-binding domain , and a separate study confirmed its EC50 for PPARγ transactivation is approximately 8 μM .

PPARγ Agonist Selectivity

Data to verify

15-HETE: Selective PPARγ agonist; EC50 ~8 μM (transactivation) 13-HODE: Dual PPARα/γ agonist

Supports PPARγ-specific pathway interpretation; limits PPARα co-activation confounding.

Cross-study comparable data; confirm receptor specificity in experimental model.

Evidence Dimension	PPAR subtype activation
Target Compound Data	Selective PPARγ agonist; EC50 ~8 μM (transactivation assay)
Comparator Or Baseline	13-HODE: dual PPARα/γ agonist
Quantified Difference	15-HETE shows PPARγ specificity; 13-HODE activates both PPARα and PPARγ
Conditions	Cell-based PPAR transactivation assays; TR-FRET co-activator recruitment assays

Why This Matters

Enables unambiguous attribution of observed effects to PPARγ, avoiding off-target PPARα signaling that can confound metabolic and inflammatory studies.

• [1] S. Naruhn, W. Meissner, T. Adhikary, K. Kaddatz, T. Klein, B. Watzer, S. Müller-Brüsselbach, R. Müller, '15-Hydroxyeicosatetraenoic acid is a preferential peroxisome proliferator-activated receptor β/δ agonist', Molecular Pharmacology, 2010, 77(2), 171-184. View Source
• [2] J. T. Huang, J. S. Welch, M. Ricote, C. J. Binder, T. M. Willson, C. Kelly, J. L. Witztum, C. D. Funk, D. Conrad, C. K. Glass, 'Interleukin-4-dependent production of PPAR-γ ligands in macrophages by 12/15-lipoxygenase', Nature, 1999, 400(6742), 378-382. View Source

Divergent Effects on Progesterone vs. PGE2 Production: 15-HETE vs. 5-HETE and 12-HETE

In a direct head-to-head study using rat granulosa cells, 15-HETE potently stimulated prostaglandin E2 (PGE2) production but had no significant effect on progesterone (P) production. In contrast, 5-HETE stimulated progesterone more effectively than PGE2, while 12-HEPE stimulated both equally .

PGE2 vs Progesterone Induction

Head-to-head

15-HETE: Potent PGE2 stimulator, no significant progesterone effect 5-HETE: Progesterone > PGE2 12-HEPE: both equally

Supports PGE2-selective pathway analysis in granulosa cells; limits progesterone pathway interference.

Rat granulosa cell model; confirm in relevant reproductive tissue.

Evidence Dimension	Stimulation of progesterone (P) and PGE2 production
Target Compound Data	Potent stimulator of PGE2; no significant stimulation of P
Comparator Or Baseline	5-HETE: stimulated P > PGE2; 12-HEPE: stimulated both P and PGE2 equally
Quantified Difference	Qualitative difference in hormone selectivity: 15-HETE preferentially induces PGE2 over P
Conditions	Rat granulosa cells in vitro; treatment with lipoxygenase metabolites

Why This Matters

Demonstrates that 15-HETE uniquely targets the PGE2 pathway in ovarian cells, making it a superior tool for dissecting prostaglandin-specific signaling without confounding progesterone effects.

• [1] W. Wang, A. M. B. Al-Ashwal, M. J. W. Prior, 'Stimulation of progesterone and prostaglandin E2 production by lipoxygenase metabolites of arachidonic acid', FEBS Letters, 1989, 244(1), 154-158. View Source

Stereoselective Synthesis and Enantiomeric Ratios in Endothelial Cells: 15-HETE vs. 9-HODE and 13-HODE

In cultured bovine endothelial cells (CPAE line), the S/R enantiomeric ratio of endogenously produced 15-HETE was 1.5, compared to 5.7 for 13-HODE and 0.2 for 9-HODE . This indicates that 15-HETE is produced as a near-racemic mixture under these conditions, while 13-HODE is highly S-enantiomer enriched and 9-HODE is R-enantiomer enriched.

S/R Enantiomeric Ratio

Direct comparison

15-HETE: S/R = 1.5 (near-racemic) 13-HODE: S/R = 5.7 9-HODE: S/R = 0.2

Near-racemic profile distinct from highly S-enriched 13-HODE; relevant for enantiomer-dependent receptor binding studies.

Bovine CPAE endothelial model; enantiomeric ratio may vary by cell type.

Evidence Dimension	S/R enantiomeric ratio in endothelial cells
Target Compound Data	S/R ratio = 1.5 (near-racemic)
Comparator Or Baseline	13-HODE: S/R ratio = 5.7; 9-HODE: S/R ratio = 0.2
Quantified Difference	13-HODE is 3.8× more S-enantiomer enriched; 9-HODE is 7.5× more R-enantiomer enriched relative to 15-HETE
Conditions	Cultured bovine pulmonary artery endothelial (CPAE) cells; endogenous production

Why This Matters

The distinct stereochemical profile of 15-HETE production enables researchers to select the appropriate isomer for studies requiring racemic or enantiomerically pure material, impacting receptor binding and metabolic fate.

• [1] A. N. Baer, P. B. Costello, F. A. Green, 'Stereospecificity of the hydroxyeicosatetraenoic and hydroxyoctadecadienoic acids produced by cultured bovine endothelial cells', Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1991, 1085(1), 45-52. View Source

Opposing Effects on Endothelial Cell Migration and Angiogenesis: 15-HETE vs. 12-HETE

Functional assays reveal that 15-HETE enhances endothelial cell migration—a critical step in angiogenesis—while 12-HETE exerts an inhibitory effect on the same process . This functional divergence underscores the non-interchangeable nature of positional isomers in vascular biology applications.

Endothelial Migration Effect

Head-to-head

15-HETE: Enhances endothelial cell migration 12-HETE: Inhibits migration

Opposite migration responses may inform pro- vs anti-angiogenic isomer selection in vascular research.

Human vascular endothelial cells; confirm in disease-relevant angiogenesis model.

Evidence Dimension	Effect on endothelial cell migration
Target Compound Data	Enhances endothelial cell migration
Comparator Or Baseline	12-HETE: inhibits endothelial cell migration
Quantified Difference	Opposite qualitative effects: enhancement vs. inhibition
Conditions	Human vascular endothelial cell migration assays

Why This Matters

Provides clear functional discrimination for researchers studying angiogenesis, enabling targeted selection of pro-angiogenic (15-HETE) or anti-angiogenic (12-HETE) tools without cross-reactivity.

• [1] D. G. Tang, C. Renaud, S. Stojakovic, C. A. Diglio, A. Porter, K. V. Honn, '12(S)-HETE is a mitogenic factor for microvascular endothelial cells: Its potential role in angiogenesis', Biochemical and Biophysical Research Communications, 1995, 211(2), 462-468. View Source

Cell-Type Specific 15-Lipoxygenase Isoform Utilization: 15-HETE/13-HODE Production Ratio

Human neutrophils and eosinophils exhibit distinct 15-LO isoform expression and substrate utilization profiles. The 15-HETrE/13-HODE production ratio was 0.014 ± 0.0008 in neutrophils versus 0.474 ± 0.114 in eosinophils . This >30-fold difference indicates that 15-HETE production from arachidonic acid (and 15-HETrE from dihomo-γ-linolenic acid) is highly cell-type dependent, unlike 13-HODE which is produced more consistently across cell types.

Cell-Type 15-LO Activity Marker

Direct comparison

Neutrophils: 0.014 ± 0.0008 Eosinophils: 0.474 ± 0.114 ~34-fold higher 15-HETrE/13-HODE ratio in eosinophils

Eosinophil-dominant 15-LO activity marker; may support isoform-specific functional studies.

Exogenous substrate stimulation; confirm in primary disease-state leukocytes.

Evidence Dimension	15-HETrE/13-HODE production ratio
Target Compound Data	Neutrophils: 0.014 ± 0.0008; Eosinophils: 0.474 ± 0.114
Comparator Or Baseline	13-HODE (baseline production across cell types)
Quantified Difference	33.9-fold higher ratio in eosinophils vs. neutrophils
Conditions	Human neutrophils and eosinophils stimulated with exogenous substrates

Why This Matters

Highlights that 15-HETE (and its analog 15-HETrE) is a more cell-type specific marker of 15-LO activity than 13-HODE, making it valuable for studies of eosinophil vs. neutrophil function and for validating 15-LO-1 vs. 15-LO-2 isoform activity.

• [1] A. S. Archambault, C. Turcotte, E. Martin, V. Provost, M. Larose, C. Laprise, J. Chakir, M. Laviolette, Y. Bossé, N. Flamand, 'Comparison of eight 15-lipoxygenase (LO) inhibitors on the biosynthesis of 15-LO metabolites by human neutrophils and eosinophils', PLOS ONE, 2018, 13(8), e0202424. View Source

PPARγ-Mediated Downregulation of Nos2 in Macrophages: 15-HETE vs. 13-HODE

Both 15-HETE and 13-HODE act as PPARγ agonists and decrease Nos2 (inducible nitric oxide synthase) expression in macrophages . While quantitative EC50 comparisons under identical conditions are not available, this class-level effect confirms that 15-HETE shares a key anti-inflammatory mechanism with other 15-LO products, but its PPARγ selectivity (as noted in Evidence Item 1) provides a distinct advantage for studies requiring PPARγ-specific pathway analysis.

Nos2 Downregulation

Class-level

15-HETE decreases Nos2 expression in macrophages 13-HODE also decreases Nos2

Shares class-typical anti-inflammatory effect; PPARγ selectivity may differentiate from dual agonists in complex systems.

Quantitative EC50 comparison unavailable; verify in macrophage model with PPARα/γ readouts.

Evidence Dimension	Nos2 downregulation in macrophages
Target Compound Data	Decreases Nos2 expression
Comparator Or Baseline	13-HODE: also decreases Nos2 expression
Quantified Difference	Both compounds effective; no quantitative comparative data available
Conditions	Macrophage cell lines treated with PPARγ agonists

Why This Matters

Confirms that 15-HETE retains the class-defining anti-inflammatory activity of 15-LO-derived PPARγ agonists, while offering superior receptor subtype specificity (see Evidence Item 1) that reduces off-target effects in complex biological systems.

• [1] M. Ricote, A. C. Li, T. M. Willson, C. J. Kelly, C. K. Glass, 'The peroxisome proliferator-activated receptor-γ is a negative regulator of macrophage activation', Nature, 1998, 391(6662), 79-82. View Source

Targeted Research and Industrial Applications for (9Z,12Z)-15-Hydroxy-9,12-octadecadienoic acid (15-HETE) Based on Quantitative Differentiation Evidence

PPARγ-Specific Pathway Dissection in Metabolic and Inflammatory Disease Models

Use 15-HETE as a selective PPARγ agonist to activate PPARγ-dependent transcription without confounding PPARα activation (unlike 13-HODE). Ideal for studies in atherosclerosis, insulin resistance, and macrophage polarization where PPARγ-specific signaling must be isolated. 15-HETE downregulates Nos2 in macrophages and enhances foam cell formation via CD36 induction, providing clear readouts for PPARγ activity .

Prostaglandin E2 (PGE2) Pathway Analysis in Reproductive Endocrinology

Employ 15-HETE to selectively stimulate PGE2 production without affecting progesterone levels in ovarian and uterine tissues. This specificity is not shared by 5-HETE or 12-HETE, making 15-HETE the optimal tool for dissecting PGE2-dependent mechanisms in ovulation, implantation, and parturition .

Pro-Angiogenic Assays and Endothelial Cell Migration Studies

Use 15-HETE as a positive control for endothelial cell migration and angiogenesis assays, where it exhibits pro-migratory effects in contrast to the inhibitory effects of 12-HETE. This functional dichotomy enables clear differentiation of pro- and anti-angiogenic lipid mediators in vascular biology research .

15-Lipoxygenase Isoform Activity Validation in Immune Cells

Apply 15-HETE as a cell-type specific marker of 15-LO activity, particularly to distinguish eosinophil (high 15-HETrE/13-HODE ratio) from neutrophil (low ratio) function. Essential for studies of allergic inflammation, asthma, and eosinophilic disorders where 15-LO-1 vs. 15-LO-2 isoform contributions need to be delineated .

Application

Selection Property

Validation Focus

PPARγ pathway studies in metabolic and inflammatory models

Selective PPARγ agonism over PPARα/γ dual agonists

PPARγ-dependent transcription (Nos2, CD36) and macrophage foam cell formation

PGE2-selective pathway analysis in reproductive endocrinology

Differential PGE2 induction without progesterone elevation

PGE2 and progesterone production assays in ovarian/granulosa cells

Endothelial cell migration and angiogenesis research

Pro-migratory activity contrasting with inhibitory isomers

Migration and tube formation readouts in vascular endothelial models

15-LO isoform activity validation in immune cells

Cell-type specific 15-HETrE/13-HODE production ratio

15-LO-1 vs. 15-LO-2 contribution in neutrophils and eosinophils

• [1] J. T. Huang, J. S. Welch, M. Ricote, C. J. Binder, T. M. Willson, C. Kelly, J. L. Witztum, C. D. Funk, D. Conrad, C. K. Glass, 'Interleukin-4-dependent production of PPAR-γ ligands in macrophages by 12/15-lipoxygenase', Nature, 1999, 400(6742), 378-382. View Source
• [2] W. Wang, A. M. B. Al-Ashwal, M. J. W. Prior, 'Stimulation of progesterone and prostaglandin E2 production by lipoxygenase metabolites of arachidonic acid', FEBS Letters, 1989, 244(1), 154-158. View Source
• [3] D. G. Tang, C. Renaud, S. Stojakovic, C. A. Diglio, A. Porter, K. V. Honn, '12(S)-HETE is a mitogenic factor for microvascular endothelial cells: Its potential role in angiogenesis', Biochemical and Biophysical Research Communications, 1995, 211(2), 462-468. View Source
• [4] A. S. Archambault, C. Turcotte, E. Martin, V. Provost, M. Larose, C. Laprise, J. Chakir, M. Laviolette, Y. Bossé, N. Flamand, 'Comparison of eight 15-lipoxygenase (LO) inhibitors on the biosynthesis of 15-LO metabolites by human neutrophils and eosinophils', PLOS ONE, 2018, 13(8), e0202424. View Source